N-(furan-2-ylmethyl)-2-((6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[[6-oxo-4-(trifluoromethyl)-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C12H10F3N3O3S/c13-12(14,15)8-4-9(19)18-11(17-8)22-6-10(20)16-5-7-2-1-3-21-7/h1-4H,5-6H2,(H,16,20)(H,17,18,19)
• InChI Key: BXFOOKHJMVJKKB-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CSC2=NC(=CC(=O)N2)C(F)(F)F
• Molecular Formula: C12H10F3N3O3S
• Molecular Weight: 333.29 g/mol

Description

N-(furan-2-ylmethyl)-2-((6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C12H10F3N3O3S and its molecular weight is 333.29. The purity is usually 95%.
BenchChem offers high-quality N-(furan-2-ylmethyl)-2-((6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(furan-2-ylmethyl)-2-((6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Heteroaromatic Decarboxylative Claisen Rearrangement Reactions : Research by Craig et al. (2005) in "Synthesis" explored the decarboxylative Claisen rearrangement of furan-2-ylmethyl, leading to the production of heteroaromatic compounds. This demonstrates its utility in synthetic organic chemistry for creating diverse molecular structures (Craig et al., 2005).

Biological and Pharmacological Activities

• Antibacterial, Antifungal, and Anti-tubercular Properties : A study by Akhaja and Raval (2012) in "Chinese Chemical Letters" reported on tetrahydropyrimidine–isatin hybrids containing furan-2-ylmethyl, showing potential antibacterial, antifungal, and anti-tubercular activities (Akhaja & Raval, 2012).
• Anticancer Activity : Horishny et al. (2021) in the "Russian Journal of Organic Chemistry" synthesized 2-cyano-N-(furan-2-ylmethyl)acetamide derivatives and tested them for anticancer activity, finding selective cytotoxic effects against leukemia cell lines (Horishny et al., 2021).
• Antiamoebic Activity : Ansari et al. (2016) in the "European journal of medicinal chemistry" synthesized furan-thiazolidinone hybrids, which showed significant antiamoebic activity and potential as novel antiamoebic agents (Ansari et al., 2016).

Crystallographic and Spectroscopic Studies

• Crystal Structure and Biological Activities : Yan et al. (2008) in the "Chinese Journal of Structural Chemistry" studied the crystal structure and biological behavior of a compound similar to N-(furan-2-ylmethyl)-2-((6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide, highlighting its structural features and herbicidal activity (Yan et al., 2008).

Chemical Interactions and Polymerization

• Electrochemical Polymerization and Capacitance Properties : Mo et al. (2015) in "Electrochimica Acta" conducted a study on the electrochemical polymerization of 2-(thiophen-2-yl)furan and its enhanced capacitance properties, indicating potential in supercapacitor applications (Mo et al., 2015).